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Compound of Interest

Compound Name: Perfluorooctanoyl bromide

CAS No.: 222037-87-8

Cat. No.: B1456543 Get Quote

CAS Number: 423-55-2 Formula:

Synonyms: 1-Bromoheptadecafluorooctane, Perflubron, PFOB.

Nomenclature & Identity Alert
CRITICAL DISTINCTION: Users frequently confuse Perfluorooctyl Bromide (the alkyl bromide,

CAS 423-55-2) with Perfluorooctanoyl Bromide (the acid bromide, CAS 222037-87-8).

CAS 423-55-2 (This Guide): A chemically inert, high-density liquid used primarily as an

oxygen carrier (blood substitute), contrast agent, and fluorous solvent.

Perfluorooctanoyl Bromide: A highly reactive acylating agent used to attach perfluorinated

chains to other molecules.

Directive: This guide focuses on the chemistry and applications of CAS 423-55-2 as

requested by the unique identifier.

Executive Summary
Perfluorooctyl bromide (PFOB) is a linear perfluorocarbon characterized by exceptional

chemical inertness, high density, and unique gas-solubility profiles. Unlike hydrocarbon

analogs, the C-F bonds in PFOB provide a sheath of electron density that renders the molecule

hydrophobic and lipophobic, creating a distinct "fluorous" phase. Its primary utility lies in
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biomedical engineering (as a liquid breathing medium and contrast agent) and synthetic

chemistry (as a recoverable solvent for fluorous biphasic catalysis).

Physicochemical Profile
The utility of PFOB is dictated by its physical constants. It is denser than water and immiscible

with both aqueous and standard organic solvents.

Property Value Significance

Molecular Weight 498.96 g/mol
High mass contributes to

radiopacity (X-ray contrast).

Boiling Point 142 °C

Suitable for liquid handling

without rapid evaporation;

recoverable by distillation.

Density (25°C) 1.93 g/mL

Facilitates gravity-based phase

separation in extraction

protocols.

Surface Tension ~18 mN/m

Extremely low; allows rapid

spreading on biological

surfaces (e.g., lung alveoli).

Oxygen Solubility ~50 vol %

Dissolves ~20x more

than water; basis for liquid

ventilation.

Lipophilicity Lipophobic

Does not integrate into cell

membranes, reducing cellular

toxicity.

Mechanistic Reactivity & The Fluorous Effect
3.1 The Inertness Paradox
PFOB is chemically stable due to the high bond dissociation energy of the C-F bond (~485

kJ/mol) and the shielding effect of the fluorine atoms. The terminal bromine atom is the only

potential reactive site, yet it remains relatively inert compared to alkyl bromides.
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Nucleophilic Attack: Highly resistant. Standard

reactions fail due to the steric bulk of the perfluoroalkyl chain and the electron-withdrawing
nature of the fluorines, which deactivate the carbon center.

Radical Chemistry: The C-Br bond can be homolytically cleaved under specific conditions

(UV light or radical initiators) to generate perfluorooctyl radicals (

), utilized in grafting fluorinated chains onto alkenes.

3.2 Gas Transport Mechanism
PFOB functions as a physical solvent for gases. Unlike hemoglobin, which binds oxygen

chemically (cooperative binding), PFOB dissolves oxygen according to Henry’s Law:

This linear relationship means PFOB releases oxygen readily to tissues with lower partial
pressures, without the saturation limits of hemoglobin.

Synthetic & Biomedical Applications
4.1 Fluorous Biphasic Catalysis (FBC)
PFOB serves as a "fluorous solvent." In a reaction mixture containing an organic solvent (e.g.,

toluene) and a fluorous-tagged catalyst, PFOB forms a third phase.

At High Temp: The phases often become miscible, allowing homogeneous catalysis.

At Low Temp: The phases separate. The catalyst partitions into the PFOB layer, while the

product remains in the organic layer.

Benefit: Enables easy recycling of expensive catalysts.

4.2 Biomedical: Liquid Ventilation & Imaging
Liquid Breathing: PFOB's low surface tension allows it to recruit collapsed alveoli in Acute

Respiratory Distress Syndrome (ARDS).

Contrast Agent: The bromine atom provides radiopacity for CT scans, while the fluorine

nuclei are visible in

MRI.
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Experimental Protocols
Protocol A: Preparation of Stable PFOB Nanoemulsion (Medical
Grade)
Context: Pure PFOB is immiscible with blood. To be used as an oxygen carrier, it must be

emulsified.

Reagents:

Perfluorooctyl Bromide (CAS 423-55-2)

Egg Yolk Phospholipid (EYP) as surfactant

Phosphate Buffered Saline (PBS)

Workflow:

Pre-mix: Disperse 60% w/v PFOB and 4% w/v EYP in PBS using a high-shear mixer (e.g.,

Ultra-Turrax) at 8,000 RPM for 2 minutes under

atmosphere.

Why: Creates a coarse emulsion to prevent clogging the homogenizer.

Homogenization: Pass the coarse emulsion through a high-pressure homogenizer (e.g.,

Microfluidizer) at 20,000 PSI.

Critical Step: Perform 6-8 discrete passes. Maintain temperature < 35°C using a cooling

coil.

Mechanism:[1][2][3] High shear forces shatter droplets; phospholipids coat the new

surface area to prevent coalescence (Ostwald ripening).

Sterilization: Terminal steam sterilization (autoclave) at 121°C for 15 minutes.

Note: PFOB emulsions are heat-stable, unlike many protein-based biologics.

Validation (Self-Correcting Step):
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DLS Analysis: Mean droplet diameter must be < 200 nm. If > 250 nm, the emulsion may

cause embolisms; repeat homogenization.

Protocol B: Radical Addition of PFOB to Alkenes
Context: Using PFOB as a reagent to introduce a

chain.

Reagents:

Terminal Alkene (Substrate)

PFOB (1.2 equivalents)

AIBN (Azobisisobutyronitrile) - Radical Initiator

Solvent: Acetonitrile or neat

Steps:

Degas the solvent/alkene mixture with Argon for 20 minutes (Oxygen inhibits radical

propagation).

Add PFOB and AIBN (5 mol%).

Heat to 80°C (AIBN half-life temp) for 4-6 hours.

Workup: Cool to room temperature. The product often precipitates or forms a separate layer

due to the fluorinated chain.

Purification: Wash with cold ether. The

group renders the product highly non-polar.

Visualization: Emulsion Production Workflow
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Critical Processing Zone

Reagents:
PFOB + EYP + PBS

Pre-Mix
(High Shear, 8k RPM)

High-Pressure Homogenization
(20k PSI, 6-8 Passes)

Cooling Loop
(< 35°C)

Heat Exchange

QC: DLS Analysis
(< 200 nm?)

Fail (>200nm)
Autoclave

(121°C, 15 min)
Pass

Reprocess

Click to download full resolution via product page

Caption: Figure 1. Iterative high-pressure homogenization workflow for generating stable,

medical-grade PFOB nanoemulsions.

Safety & Environmental Stewardship (PFAS Context)
While PFOB is less toxic than PFOA, it belongs to the PFAS (Per- and Polyfluoroalkyl

Substances) class.

Persistence: The C-F backbone does not readily biodegrade.

Disposal:DO NOT dispose of down the drain. All fluorous waste must be collected for high-

temperature incineration (>1100°C) to mineralize the fluorine.

Handling: Use in a fume hood. While vapor pressure is low, inhalation of high concentrations

can displace oxygen in confined spaces.

References
Riess, J. G. (2005). Understanding the Fundamentals of Perfluorocarbons and

Perfluorocarbon Emulsions Relevant to In Vivo Oxygen Delivery. Artificial Cells, Blood

Substitutes, and Biotechnology.[4]

Lehmler, H. J., et al. (1999).[5] Perfluorocarbon compounds as vehicles for pulmonary drug

delivery. Chemical Reviews.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1456543?utm_src=pdf-body-img
https://www.researchgate.net/publication/7965429_Understanding_the_Fundamentals_of_Perfluorocarbons_and_Perfluorocarbon_Emulsions_Relevant_to_In_Vivo_Oxygen_Delivery
https://pmc.ncbi.nlm.nih.gov/articles/PMC2408535/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1456543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Krafft, M. P. (2001). Fluorocarbons and fluorinated amphiphiles in drug delivery and

biomedical research. Advanced Drug Delivery Reviews.

U.S. EPA. (2023). PFAS Chemical Data and Safety Information.

Fluoryx Inc. (2024). Perfluorooctyl Bromide Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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